![molecular formula FH2O3P B089341 Fluorophosphoric acid CAS No. 13537-32-1](/img/structure/B89341.png)
Fluorophosphoric acid
Overview
Description
Fluorophosphoric acid, also known as hydrothis compound, is a strong inorganic acid with the chemical formula H2PO3F. It is a colorless liquid with a pungent odor and is highly corrosive in nature. This compound is widely used in various industrial applications, including as a catalyst in the production of organic compounds, as a reagent in the synthesis of pharmaceuticals, and as an etchant in the semiconductor industry.
Scientific Research Applications
Fluorescent Amino Acids as Versatile Building Blocks for Chemical Biology
This paper discusses the use of fluorescent amino acids, which can be constructed using fluorophores like fluorophosphoric acid, for non-invasive studies in cells and organisms. These amino acids are essential in designing macromolecules like peptides and proteins while preserving their native properties, and are instrumental in tracking protein-protein interactions and imaging events with high spatial resolution (Cheng et al., 2020).
Clinical Efficacy of Hydrochloric Acid and Phosphoric Acid in Microabrasion Technique for Dental Fluorosis Treatment
This study evaluates the effectiveness of compounds including phosphoric acid in microabrasion for dental fluorosis treatment. It highlights the application of such acids in dentistry, particularly in cosmetic treatments (Kumar et al., 2019).
A Genetically Encoded Fluorescent Amino Acid
This research reports a strategy for biosynthetically incorporating fluorophores into proteins at defined sites. The use of a low-molecular-weight fluorophore, genetically encoded in yeast, demonstrates the potential of fluorophores in studying protein structure and function (Summerer et al., 2006).
5-Fluorouracil Metabolism Monitored in Vivo by 19F NMR
This paper describes the use of NMR to analyze the metabolism of 5-fluorouracil, a fluorinated drug, in living organisms. This study shows the potential of this compound derivatives in pharmaceutical research and drug efficacy studies (Stevens et al., 1984).
Property Analysis of Fluorophosphate Compounds in the Production of Extracted Phosphoric Acid
This research analyzes fluorophosphate compounds, including this compound, in the context of phosphoric acid production. It discusses the challenges in defluorination processes, highlighting its relevance in industrial chemistry (Zheng-yi, 2013).
Fluoride Removal Performance of Phosphoric Acid Treated Lime
This study investigates the removal of fluoride ions from water using phosphoric acid treated lime. It emphasizes the environmental and public health applications of such acid treatments in water purification (Murutu et al., 2012).
Exploration of a Two-Step Aqueous Process for the Valorization of Sodium Fluorosilicate
This paper explores the treatment and valorization of fluorosilicic acid, a by-product of phosphoric acid production, demonstrating the potential of this compound in waste management and environmental sustainability (Ndiaye et al., 2021).
Safety and Hazards
Mechanism of Action
. The primary targets of fluorophosphoric acid are not explicitly mentioned in the available literature. .
Mode of Action
This compound is a dibasic acid, with pKa1 of 5.5 and pKa2 of around 8.5 . The conjugate bases of this acid are the monofluorophosphates, which are hydrolytically robust . When diluted with water, this compound hydrolyzes, producing phosphoric acid .
Biochemical Pathways
The compound is known to undergo hydrolysis when diluted with water, first forming dithis compound, and then monothis compound . Further hydrolysis results in the production of phosphoric acid .
Pharmacokinetics
It’s known that the compound is corrosive to living tissue, indicating that it can be absorbed through the skin and mucous membranes .
Result of Action
This compound is corrosive to living tissue. It can cause severe skin burns and permanent eye damage. Ingestion can cause severe burns and permanent damage to the gastrointestinal system. Inhalation of this acid may cause severe burns to the respiratory system and chemical pneumonia .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of water. For instance, the compound is a colorless viscous liquid that solidifies to a rigid glass upon cooling at -78 °C . Additionally, when diluted with water, it undergoes hydrolysis .
Properties
IUPAC Name |
fluorophosphonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/FH2O3P/c1-5(2,3)4/h(H2,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYMPOCYEZONEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OP(=O)(O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2PO3F, FH2O3P | |
Record name | FLUOROPHOSPHORIC ACID, ANHYDROUS | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3988 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1075309 | |
Record name | Phosphorofluoridic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1075309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.986 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fluorophosphoric acid, anhydrous appears as a colorless liquid. Corrosive to metals and tissue. Used in metal cleaning, as a chemical polishing agent and as a catalyst., Colorless liquid; [Hawley] | |
Record name | FLUOROPHOSPHORIC ACID, ANHYDROUS | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3988 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Monofluorophosphoric acid | |
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URL | https://haz-map.com/Agents/6198 | |
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Solubility |
SOL IN ALL PROPORTIONS IN COLD WATER | |
Record name | MONOFLUOROPHOSPHORIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1186 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.818 @ 25 °C/4 °C | |
Record name | MONOFLUOROPHOSPHORIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1186 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
3.45 | |
Record name | MONOFLUOROPHOSPHORIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1186 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Impurities |
HF, phosphoric acid, difluorophosphoric acid, hexafluorophosphoric acid (chemicals are in equilibrium with each other) | |
Record name | MONOFLUOROPHOSPHORIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1186 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
COLORLESS LIQUID | |
CAS No. |
13537-32-1 | |
Record name | FLUOROPHOSPHORIC ACID, ANHYDROUS | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3988 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Phosphorofluoridic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13537-32-1 | |
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Record name | Monofluorophosphoric acid | |
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Record name | Phosphorofluoridic acid | |
Source | EPA DSSTox | |
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Record name | Fluorophosphoric acid, 70 WT.% solution | |
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Record name | FLUOROPHOSPHORIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IW87A7KU3R | |
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Record name | MONOFLUOROPHOSPHORIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1186 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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